2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H22N4O6/c27-19(24-10-15-3-2-8-30-15)12-25-16-4-1-7-23-20(16)21(28)26(22(25)29)11-14-5-6-17-18(9-14)32-13-31-17/h1,4-7,9,15H,2-3,8,10-13H2,(H,24,27)
• InChI Key: KFHUGBPQGQBRKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5)N=CC=C3
• Molecular Formula: C22H22N4O6
• Molecular Weight: 438.4 g/mol
• CAS No.: 921840-81-5

Description

2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H22N4O6 and its molecular weight is 438.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activities

Research focusing on derivatives of dihydropyrimidinones, such as the synthesis of certain enantiomers with antitumor activities, demonstrates the potential of these compounds in cancer research. The study by Xiong Jing (2011) on the synthesis of compounds from L-tyrosine methyl ester and their antitumor activities highlights the selectivity and potential therapeutic benefits these compounds may offer against specific cancer cells, suggesting a similar potential for related compounds (Xiong Jing, 2011).

Novel Dinucleotide Analogs

The design and synthesis of novel dinucleotide analogs, as discussed by F. Valiyev et al. (2010), reveal the intricate chemical strategies employed to create compounds with superior characteristics, such as improved coupling efficiency. This research shows the breadth of synthetic chemistry in enhancing the properties of nucleotide-based compounds, which may parallel the synthesis complexities and applications of the specified compound (F. Valiyev et al., 2010).

Alternative Products in One-Pot Reaction

Studies on the synthesis of alternative products through one-pot reactions, like those by A. Krauze et al. (2007), illustrate the chemical versatility and potential for discovering unexpected products with unique properties. This kind of research underscores the importance of exploring different synthetic routes and conditions, which could be relevant for manipulating the compound for specific research applications (A. Krauze et al., 2007).